Cas no 103606-72-0 (Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate)

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Properties

Names and Identifiers

• Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
• Benzoic acid,2-(3-hydroxy-1-propyn-1-yl)-, methyl ester
• METHYL 2-(3-HYDROXYPROP-1-YNYL)BENZOATE
• AKOS PRN-0006
• Methyl 2-(3-hydroxyprop-1-yn-1-yl)
• ethyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
• +Expand

• MDL： MFCD04039138
• InChIKey： YSEORDDJWGLYRL-UHFFFAOYSA-N
• Inchi： 1S/C11H10O3/c1-14-11(13)10-7-3-2-5-9(10)6-4-8-12/h2-3,5,7,12H,8H2,1H3
• SMILES： O(C)C(C1C=CC=CC=1C#CCO)=O

Computed Properties

• Exact Mass: 190.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 14

Experimental Properties

• LogP: 0.81700
• PSA: 46.53000

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%